Cas no 2353236-49-2 (Ethyl 3-tert-butylpyrrolidine-3-carboxylate)

• Product Name: Ethyl 3-tert-butylpyrrolidine-3-carboxylate
• CAS No: 2353236-49-2
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5655351
• PubChem ID: 165887958
• Update Time: 2025-05-20

Ethyl 3-tert-butylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27729052
• 2353236-49-2
• ethyl 3-tert-butylpyrrolidine-3-carboxylate
• Ethyl 3-tert-butylpyrrolidine-3-carboxylate

• Inchi： 1S/C11H21NO2/c1-5-14-9(13)11(10(2,3)4)6-7-12-8-11/h12H,5-8H2,1-4H3
• InChI Key： WJNZYOBYPXHHQI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CNCC1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 3-tert-butylpyrrolidine-3-carboxylate

Ethyl 3-tert-butylpyrrolidine-3-carboxylate: A Comprehensive Overview

Ethyl 3-tert-butylpyrrolidine-3-carboxylate, with the CAS number 2353236-49-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, often referred to as Ethyl 3-t-butylpyrrolidine-3-carboxylate, belongs to the class of cyclic esters, specifically a pyrrolidine derivative. Its structure consists of a five-membered pyrrolidine ring substituted with a tert-butyl group at the 3-position and an ethoxy carbonyl group at the same position, creating a unique stereochemistry that contributes to its versatile applications.

Recent studies have highlighted the potential of Ethyl 3-t-butylpyrrolidine-3-carboxylate in drug delivery systems due to its ability to form stable inclusion complexes with various bioactive molecules. Researchers have demonstrated that this compound can serve as a carrier for poorly water-soluble drugs, enhancing their bioavailability and solubility. This property is particularly valuable in the development of oral medications where absorption efficiency is critical.

The synthesis of Ethyl 3-t-butylpyrrolidine-3-carboxylate involves a multi-step process that typically begins with the preparation of the corresponding pyrrolidine intermediate. The tert-butyl group is introduced via alkylation or substitution reactions, followed by esterification to attach the ethoxy carbonyl group. Optimization of reaction conditions, such as temperature and catalyst selection, has been a focus of recent research to improve yield and purity. Advanced techniques like microwave-assisted synthesis and continuous flow chemistry have shown promise in streamlining the production process.

In terms of applications, Ethyl 3-t-butylpyrrolidine-3-carboxylate has found utility in both academic and industrial settings. In academia, it serves as a valuable model compound for studying ring-opening polymerization and other dynamic covalent chemistry processes. In industry, its use extends to the formulation of cosmetics and personal care products, where it acts as a stabilizing agent and emulsifier.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of Ethyl 3-t-butylpyrrolidine-3-carboxylate. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are crucial for predicting its behavior in different chemical environments. These findings have facilitated the design of more efficient synthetic routes and have opened new avenues for its application in materials science.

The environmental impact of Ethyl 3-t-butylpyrrolidine-3-carboxylate has also come under scrutiny in recent years. Studies on its biodegradability and toxicity indicate that it poses minimal risk to aquatic ecosystems when used responsibly. However, ongoing research aims to develop greener synthesis methods and recycling strategies to further reduce its environmental footprint.

In conclusion, Ethyl 3-t-butylpyrrolidine-3-carboxylate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as an important tool in modern chemical research. As ongoing studies continue to uncover new potential uses, this compound is expected to play an increasingly significant role in both academic and industrial settings.